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A Comparative Guide to the Corrosion Inhibition
Efficiency of Aminobenzoates
For researchers and professionals in materials science and chemical engineering, identifying

effective corrosion inhibitors is paramount for extending the lifespan of metallic components.

Aminobenzoates, a class of organic compounds, have shown promise as corrosion inhibitors

for steel in acidic environments. This guide provides a comparative analysis of the corrosion

inhibition efficiency of different isomers of aminobenzoic acid and their sodium salts, supported

by experimental data and detailed methodologies.

Isomeric Effects on Corrosion Inhibition
Studies have revealed a distinct relationship between the isomeric form of aminobenzoic acid

and its effectiveness as a corrosion inhibitor for mild steel. Experimental evidence

demonstrates that the inhibition efficiency in both hydrochloric acid (HCl) and sulfuric acid

(H₂SO₄) follows the order:

Ortho-aminobenzoic acid > Meta-aminobenzoic acid > Para-aminobenzoic acid[1]

This observed trend highlights the importance of the substituent position on the benzene ring in

the mechanism of corrosion inhibition. The ortho isomer exhibits the highest protective

capabilities among the three. It is understood that these compounds function by adsorbing onto
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the metal surface, with the mode of adsorption obeying Langmuir's adsorption isotherm.[1]

Furthermore, aminobenzoic acids tend to act as cathodic inhibitors.[1]

Quantitative Comparison of Aminobenzoate
Inhibitors
The following table summarizes the corrosion inhibition efficiency of various aminobenzoates

on steel, as determined by different experimental techniques. It is important to note that direct

comparative studies providing quantitative data for all isomers under identical conditions are

limited in publicly available literature. The data presented here is compiled from various

sources to provide a comparative overview.
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Experimental Protocols
The evaluation of corrosion inhibitor efficiency relies on standardized experimental procedures.

The most common methods employed in the cited studies include weight loss measurements
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and electrochemical techniques.

Weight Loss Method
This gravimetric method provides a direct measure of corrosion rate.

Procedure:

Specimen Preparation: Mild steel coupons of known dimensions are mechanically polished

with various grades of emery paper, degreased with a solvent like acetone, washed with

distilled water, and dried. The initial weight of each coupon is accurately recorded.

Immersion: The prepared coupons are suspended in the corrosive solution (e.g., 1 M HCl)

with and without the addition of the aminobenzoate inhibitor at a specific concentration. The

immersion tests are typically conducted for a predetermined period.

Cleaning and Re-weighing: After the immersion period, the coupons are removed, cleaned to

remove corrosion products (e.g., using a solution containing HCl and a cleaning inhibitor),

washed, dried, and re-weighed.

Calculation of Inhibition Efficiency: The inhibition efficiency (IE%) is calculated using the

following formula:

IE% = [(W₀ - Wᵢ) / W₀] x 100

Where:

W₀ is the weight loss of the steel coupon in the uninhibited solution.

Wᵢ is the weight loss of the steel coupon in the inhibited solution.

Electrochemical Techniques
Electrochemical methods offer insights into the mechanism of corrosion inhibition and provide

rapid corrosion rate data.

Potentiodynamic Polarization: This technique involves varying the potential of the working

electrode (mild steel) and measuring the resulting current. The data is plotted as a Tafel plot

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(log of current density vs. potential). From these plots, the corrosion potential (Ecorr) and

corrosion current density (icorr) are determined. The inhibition efficiency is calculated as:

IE% = [(i'corr - icorr) / i'corr] x 100

Where:

i'corr is the corrosion current density in the absence of the inhibitor.

icorr is the corrosion current density in the presence of the inhibitor.

Electrochemical Impedance Spectroscopy (EIS): EIS involves applying a small amplitude AC

signal over a range of frequencies to the corroding system. The impedance data is often

represented as Nyquist and Bode plots. An equivalent circuit model is used to fit the

experimental data and extract parameters like charge transfer resistance (Rct). A higher Rct

value in the presence of the inhibitor indicates better corrosion protection. The inhibition

efficiency can be calculated as:

IE% = [(Rct - R'ct) / Rct] x 100

Where:

Rct is the charge transfer resistance in the presence of the inhibitor.

R'ct is the charge transfer resistance in the absence of the inhibitor.

Mechanism of Corrosion Inhibition
The following diagram illustrates the general mechanism of corrosion inhibition by

aminobenzoates.
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Caption: General mechanism of corrosion inhibition by aminobenzoates on a steel surface.

Experimental Workflow for Inhibitor Evaluation
The diagram below outlines a typical workflow for evaluating the corrosion inhibition efficiency

of different aminobenzoates.
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Caption: Typical experimental workflow for comparing corrosion inhibitor efficiency.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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